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Compound of Interest

Compound Name: Maltitol

Cat. No.: B1215825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo metabolism and

absorption pathways of maltitol, a widely used sugar alcohol. The information presented

herein is intended for researchers, scientists, and professionals involved in drug development

and nutritional science. This document summarizes key quantitative data, details relevant

experimental methodologies, and visualizes the core metabolic pathways.

Quantitative Data Summary
The following tables summarize the key quantitative parameters related to maltitol's
metabolism, absorption, and physiological effects based on in vivo studies in humans and

animals.

Table 1: Caloric Value and Glycemic/Insulinemic Response of Maltitol
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Parameter Value Species Reference

Caloric Value ~2.1 - 2.4 kcal/g Human [1]

Glycemic Index (vs.

Glucose)
35 (powder) Human [1]

Insulinemic Index (vs.

Glucose)
27 Human

Peak Blood Glucose

Increment (50g dose)
49 mg/dl Human (Diabetic) [2]

Peak Insulin

Increment (50g dose)
7.98 µU/ml Human (Diabetic) [2]

Table 2: Absorption, Metabolism, and Excretion of Maltitol in Humans

Parameter Value Conditions Reference

Small Intestinal

Hydrolysis
Partial In vivo perfusion [1]

Fecal Excretion (as

maltitol)

~14.3% of ingested

radioactivity

Single oral dose of

[14C]-maltitol
[3]

Urinary Excretion (as

maltitol)

~2.6% of ingested

radioactivity

Single oral dose of

[14C]-maltitol
[3]

Expired as 14CO2
~56% of ingested

radioactivity

48 hours after oral

[14C]-maltitol
[3]

Expired as 14CH4
~0.2% of ingested

radioactivity

48 hours after oral

[14C]-maltitol
[3]

Table 3: Comparative Metabolism of Maltitol in Animal Models
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Parameter Value Species Conditions Reference

14CO2 Recovery 72-74%
Conventional

Rats & Mice

48h after oral

[14C]-maltitol
[4]

14CO2 Recovery 59% Germ-free Mice
48h after oral

[14C]-maltitol
[4]

Radioactivity in

Urine, Feces, &

Intestinal

Contents

19%
Conventional

Rats & Mice

48h after oral

[14C]-maltitol
[4]

Radioactivity in

Urine, Feces, &

Intestinal

Contents

39% Germ-free Mice
48h after oral

[14C]-maltitol
[4]

Core Metabolic and Absorption Pathways
Maltitol undergoes two primary metabolic fates in vivo: partial hydrolysis in the small intestine

and fermentation of the unabsorbed portion by the gut microbiota in the large intestine.

Small Intestine: Hydrolysis and Absorption
In the small intestine, maltitol is partially hydrolyzed by the brush border enzyme maltase-

glucoamylase into its constituent monosaccharides: glucose and sorbitol.[5][6] Glucose is

readily absorbed via active transport, while sorbitol is more slowly and passively absorbed.[5] A

significant portion of ingested maltitol passes through the small intestine intact.

Large Intestine: Fermentation
The unabsorbed maltitol and sorbitol reach the large intestine, where they are fermented by

the resident gut microbiota.[1][3] This fermentation process yields short-chain fatty acids

(SCFAs), such as acetate, propionate, and butyrate, as well as gases like hydrogen (H₂) and

carbon dioxide (CO₂).[1][3] The produced SCFAs can be absorbed by the host and contribute

to the overall energy yield of maltitol.
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Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the key metabolic

pathways and a typical experimental workflow for studying maltitol metabolism.

Metabolic Pathway of Maltitol In Vivo
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

